Cas no 877964-71-1 (N-(3-chloroquinoxalin-2-yl)-2-(trifluoromethyl)benzene-1-sulfonamide)

• Product Name: N-(3-chloroquinoxalin-2-yl)-2-(trifluoromethyl)benzene-1-sulfonamide
• CAS No: 877964-71-1
• MF: C₁₅H₉ClF₃N₃O₂S
• MW: 387.76407122612
• MDL: MFCD07850260
• CID: 3109111
• PubChem ID: 9115295
• Update Time: 2025-08-02

N-(3-chloroquinoxalin-2-yl)-2-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloroquinoxalin-2-yl)-2-(trifluoromethyl)benzenesulfonamide
• Benzenesulfonamide, N-(3-chloro-2-quinoxalinyl)-2-(trifluoromethyl)-
• n-(3-Chloroquinoxalin-2-yl)-2-(trifluoromethyl)benzene-1-sulfonamide
• CKB96471
• AKOS001210830
• 2-(trifluoromethyl)-N-{3-chloroquinoxalin-2-yl}benzenesulfonamide
• 2-(trifluoromethyl)-N-{3-chloroquinoxalin-2-yl}benzene-sulfonamide
• 877964-71-1
• CHEMBL1343609
• EN300-24035
• SCHEMBL2418454
• G36724
• MLS001175708
• HMS2888L06
• SMR000595834
• CS-0241894
• N-(3-chloroquinoxalin-2-yl)-2-(trifluoromethyl)benzene-1-sulfonamide

• MDL： MFCD07850260
• Inchi： 1S/C15H9ClF3N3O2S/c16-13-14(21-11-7-3-2-6-10(11)20-13)22-25(23,24)12-8-4-1-5-9(12)15(17,18)19/h1-8H,(H,21,22)
• InChI Key： DBGXWMPLXLEJIZ-UHFFFAOYSA-N
• SMILES： C1(S(NC2C(Cl)=NC3C(N=2)=CC=CC=3)(=O)=O)=CC=CC=C1C(F)(F)F

Computed Properties

• Exact Mass: 387.0056099Da
• Monoisotopic Mass: 387.0056099Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 80.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on N-(3-chloroquinoxalin-2-yl)-2-(trifluoromethyl)benzene-1-sulfonamide

N-(3-Chloroquinoxalin-2-yl)-2-(trifluoromethyl)benzene-1-sulfonamide: A Comprehensive Overview

The compound with CAS No 877964-71-1, known as N-(3-chloroquinoxalin-2-yl)-2-(trifluoromethyl)benzene-1-sulfonamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a quinoxaline moiety with a trifluoromethyl-substituted benzene sulfonamide group. The integration of these functional groups imparts the molecule with distinctive chemical and biological properties, making it a subject of interest for researchers and industry professionals alike.

Recent studies have highlighted the potential of N-(3-chloroquinoxalin-2-yl)-2-(trifluoromethyl)benzene-1-sulfonamide in drug discovery, particularly in the development of kinase inhibitors. The quinoxaline ring, a heterocyclic structure known for its aromaticity and stability, serves as a scaffold for various bioactive molecules. The substitution of chlorine at the 3-position of the quinoxaline ring enhances electronic properties, potentially improving the molecule's binding affinity to target proteins. Meanwhile, the trifluoromethyl group attached to the benzene ring introduces steric and electronic effects that can modulate the molecule's pharmacokinetic profile and bioavailability.

One of the most notable aspects of this compound is its sulfonamide group. Sulfonamides are well-known for their ability to act as hydrogen bond donors or acceptors, which can significantly influence molecular interactions. In the case of N-(3-chloroquinoxalin-2-yl)-2-(trifluoromethyl)benzene-1-sulfonamide, this group plays a crucial role in stabilizing interactions with target enzymes or receptors. Recent research has demonstrated that sulfonamides can enhance the solubility and permeability of drug candidates, making them valuable in overcoming challenges related to drug delivery.

The synthesis of N-(3-chloroquinoxalin-2-yl)-2-(trifluoromethyl)benzene-1-sulfonamide involves a multi-step process that typically begins with the preparation of the quinoxaline derivative. This is followed by functionalization with the trifluoromethyl group and subsequent coupling with the sulfonamide moiety. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthesis process, ensuring high yields and purity.

In terms of applications, N-(3-chloroquinoxalin-2-yl)-2-(trifluoromethyl)benzene-1-sulfonamide has shown promise in several therapeutic areas. For instance, its ability to inhibit specific kinases makes it a potential candidate for anti-cancer therapies. Preclinical studies have indicated that this compound exhibits selective activity against certain oncogenic kinases, suggesting its potential as a targeted therapy agent. Additionally, its unique chemical structure may also find applications in other areas such as agrochemicals or advanced materials.

From a toxicological perspective, recent investigations into N-(3-chloroquinoxalin-2-yl)-2-(trifluoromethyl)benzene-1-sulfonamide have revealed its relatively low toxicity profile under experimental conditions. This is attributed to its high specificity for target proteins and minimal off-target effects. However, further studies are required to fully understand its safety profile and potential long-term effects.

In conclusion, N-(3-chloroquinoxalin-2-yli)-2-(trifluoromethyl)benzene-1-sulfonamide represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure, combined with advancements in synthetic methodologies and biological testing, positions it as a valuable tool in both academic research and industrial development. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to various fields in the years to come.